Cas no 335255-76-0 ((2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester
• CAS No: 335255-76-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6642041
• Update Time: 2025-05-24

(2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-(2-amino-4-cyclopropylphenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-7-6-10(8-11(12)15)9-4-5-9/h6-9H,4-5,15H2,1-3H3,(H,16,17)
• InChI Key： VWACHUUUUZWXPY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(C2CC2)C=C1N

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±42.0 °C(Predicted)
• pka: 13.44±0.70(Predicted)

Additional information on (2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester

Comprehensive Overview of (2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester (CAS No. 335255-76-0)

(2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester, with the CAS number 335255-76-0, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate esters, which are known for their versatility in drug development and agrochemical applications. The presence of both amino and cyclopropyl functional groups in its structure makes it a valuable intermediate for designing bioactive molecules targeting various therapeutic areas.

In recent years, the demand for high-purity intermediates like (2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester has surged due to advancements in small-molecule drug discovery and peptide synthesis. Researchers are particularly interested in its potential role in modulating enzyme inhibitors and receptor agonists, aligning with trends in personalized medicine and targeted therapies. The tert-butyl ester moiety further enhances its stability, making it suitable for multi-step synthetic routes.

From an analytical perspective, CAS 335255-76-0 exhibits distinct physicochemical properties, including solubility in common organic solvents like DMSO and methanol, which facilitates its handling in laboratory settings. Its molecular weight and logP value are critical parameters for ADMET profiling, a hot topic in computational chemistry and AI-driven drug design. These attributes are frequently searched by professionals exploring QSAR models or molecular docking studies.

The synthesis of (2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester typically involves protection-deprotection strategies, a cornerstone technique in modern organic synthesis. This aligns with industry demands for green chemistry approaches, as evidenced by growing searches for solvent-free reactions and catalytic methods. Its cyclopropyl ring also attracts attention in bioisostere research, where rigid hydrocarbon frameworks are used to improve drug potency.

Quality control of 335255-76-0 requires advanced techniques such as HPLC and LC-MS, reflecting the pharmaceutical industry's emphasis on impurity profiling. Discussions around genotoxic impurities and ICH guidelines often reference compounds like this, making it relevant to regulatory affairs specialists. Additionally, its storage under nitrogen atmosphere resonates with best practices for oxygen-sensitive compounds—a frequently searched topic in chemical storage protocols.

In conclusion, (2-Amino-4-cyclopropyl-phenyl)-carbamic acid tert-butyl ester (CAS 335255-76-0) represents a critical building block at the intersection of medicinal chemistry and process optimization. Its structural features and applications continue to inspire innovations in high-throughput screening and fragment-based drug discovery, addressing contemporary challenges in drug bioavailability and intellectual property strategies.